Cas no 157119-79-4 (2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-1,3-dipropyl-)
157119-79-4 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-1,3-dipropyl-
CAS No:157119-79-4
MF:C11H17N3O4
MW:255.270382642746
CID:1332564
PubChem ID:10037989
Update Time:2025-04-20
2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-1,3-dipropyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-1,3-dipropyl-
- 6-methyl-5-nitro-1,3-dipropylpyrimidine-2,4-dione
- 157119-79-4
- WRWQSJUSHNWSNL-UHFFFAOYSA-N
- SCHEMBL4229116
- 6-methyl-5-nitro-1,3-dipropyl-1,3-dihydropyrimidine-2,4-dione
- DTXSID50434593
- 6-methyl-5-nitro-1,3-dipropyl-1H-pyrimidine-2,4-dione
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- Inchi: 1S/C11H17N3O4/c1-4-6-12-8(3)9(14(17)18)10(15)13(7-5-2)11(12)16/h4-7H2,1-3H3
- InChI Key: WRWQSJUSHNWSNL-UHFFFAOYSA-N
- SMILES: O=C1N(C(C(=C(C)N1CCC)[N+](=O)[O-])=O)CCC
Computed Properties
- Exact Mass: 255.12201
- Monoisotopic Mass: 255.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 86.4Ų
Experimental Properties
- PSA: 83.76
2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-1,3-dipropyl- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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